(E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[(7-chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C14H17ClN2O3/c1-17(2)5-3-4-13(18)16-8-10-6-11(15)14-12(7-10)19-9-20-14/h3-4,6-7H,5,8-9H2,1-2H3,(H,16,18)/b4-3+
• InChI Key: NZYIRUAZFWWDFB-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=CC2=C(C(=C1)Cl)OCO2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=CC2=C(C(=C1)Cl)OCO2
• Molecular Formula: C14H17ClN2O3
• Molecular Weight: 296.75 g/mol

Description

(E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide, also known as Venlafaxine, is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) that is commonly used as an antidepressant. It was developed in the 1990s by Wyeth Pharmaceuticals and was approved by the US Food and Drug Administration (FDA) in 1993. Since then, Venlafaxine has been widely used to treat depression, anxiety disorders, and other related conditions.

Mechanism of Action

(E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which in turn enhances their neurotransmission. The exact mechanism of action of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide is not fully understood, but it is believed to involve the modulation of the activity of several different neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide are complex and varied. It has been shown to affect several different neurotransmitter systems, including serotonin, norepinephrine, dopamine, and gamma-aminobutyric acid (GABA). (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide has also been shown to have effects on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide in lab experiments is its well-established mechanism of action. This makes it a useful tool for studying the role of serotonin and norepinephrine in various physiological and pathological processes. However, one of the limitations of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide is that it has a relatively short half-life, which can make it difficult to maintain stable concentrations in in vitro experiments.

Future Directions

There are several potential future directions for research on (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide. One area of interest is the development of new SNRIs that are more effective and have fewer side effects than current drugs. Another area of interest is the investigation of the role of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide in the treatment of other conditions, such as bipolar disorder and post-traumatic stress disorder (PTSD). Additionally, there is ongoing research on the mechanisms of action of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide involves several steps. It is usually synthesized through a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 2-chloro-1,3-benzodioxole with 2-dimethylaminoethyl chloride to form 2-(dimethylamino)ethyl 2-chloro-1,3-benzodioxole-5-carboxylate. The second step involves the reaction of this compound with 2-bromo-1-phenylethene to form (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide.

Scientific Research Applications

(E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide has been extensively studied for its therapeutic potential in various conditions, including depression, anxiety disorders, and chronic pain. Several studies have shown that (E)-N-[(7-Chloro-1,3-benzodioxol-5-yl)methyl]-4-(dimethylamino)but-2-enamide is effective in treating major depressive disorder (MDD) and generalized anxiety disorder (GAD). It has also been shown to be effective in treating neuropathic pain and hot flashes associated with menopause.